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Compound of Interest

Compound Name: guanosine-1'-13C monohydrate

Cat. No.: B3328530 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of guanosine-1'-13C
monohydrate, ensuring compliance with regulatory standards.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is imperative to handle guanosine-1'-13C
monohydrate in accordance with good industrial hygiene and safety practices. Personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at

all times to avoid skin and eye contact.[1] Work should be conducted in a well-ventilated area

to prevent the inhalation of any dust.[1][2] In the event of a spill, the material should be swept

up, collected in a suitable, closed container, and disposed of as chemical waste.[1][2]

Quantitative Data Summary
While specific quantitative data for guanosine-1'-13C monohydrate is not readily available,

the following table summarizes key information derived from safety data sheets for guanosine,

which is structurally and chemically similar. The ¹³C isotope is a stable, non-radioactive isotope

of carbon and does not alter the chemical hazards.
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Property Value Source

Appearance
White to off-white crystalline

powder
Generic SDS

Solubility

Insoluble in cold water,

alcohol, ether, chloroform;

soluble in boiling water, dilute

acids, and bases.

Generic SDS

Stability
Stable under recommended

storage conditions.
Generic SDS

Primary Hazards
May cause eye, skin, and

respiratory tract irritation.
[3]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of guanosine-1'-13C monohydrate is to treat it

as a chemical waste and engage a licensed professional waste disposal service.[1][2]

Adherence to federal, state, and local environmental regulations is mandatory.[2]

Waste Identification and Segregation:

Identify the waste material as guanosine-1'-13C monohydrate.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Keep the material in its original or a clearly labeled, sealed container.

Containerization and Labeling:

Ensure the waste container is in good condition and properly sealed to prevent leaks or

spills.

Label the container clearly with the chemical name ("Guanosine-1'-13C Monohydrate")

and any relevant hazard information.
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Storage Pending Disposal:

Store the sealed and labeled waste container in a designated, secure area away from

incompatible materials.

The storage area should be cool, dry, and well-ventilated.

Engage a Licensed Waste Disposal Company:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup by a licensed chemical waste disposal company.

Provide the waste disposal company with accurate information about the chemical waste.

Documentation:

Maintain a record of the disposal, including the chemical name, quantity, and date of

disposal, in your laboratory's chemical inventory or waste log.

An alternative disposal method, if permitted by local regulations and conducted by a licensed

facility, involves dissolving the material in a combustible solvent and incinerating it in a

chemical incinerator equipped with an afterburner and scrubber.[1] However, this should only

be performed by qualified professionals.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

guanosine-1'-13C monohydrate.
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Start: Disposal of
Guanosine-1'-13C Monohydrate

Identify and Segregate Waste

Consult Safety Data Sheet (SDS)
and Institutional Policies

Is the material surplus
and non-recyclable?

Contact Institutional EHS for
Licensed Disposal Service

Yes

No - Can it be repurposed?
Consult supervisor.

Package and Label Waste
According to Guidelines

Store in Designated
Secure Area

Arrange for Pickup by
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Document Disposal in
Laboratory Records

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for guanosine-1'-13C monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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